Cas no 1076-56-8 (2-Isopropyl-5-methylanisole)

• Product Name: 2-Isopropyl-5-methylanisole
• CAS No: 1076-56-8
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD01674973
• CID: 140249
• PubChem ID: 354333584
• Update Time: 2025-05-24

2-Isopropyl-5-methylanisole Chemical and Physical Properties

Names and Identifiers

• Benzene,2-methoxy-4-methyl-1-(1-methylethyl)-
• 1-Isopropyl-2-Methoxy-4-Methylbenzene
• 2-methoxy-4-methyl-1-propan-2-ylbenzene
• FEMA 3436
• THYMOL METHYL ETHER
• 3-Methoxy-p-cymene
• 4-Isopropyl-3-methoxytoluene
• ANISOLE,2-ISOPROPYL-5-METHYL
• Methyl thymol ether
• Methyl thymyl ether
• Methylthymol,o
• O-Methylthymol
• Thymyl methyl ether
• NSC 404221
• 2-isopropyl-5-methyl-Anisole
• 2-methoxy-4-methyl-1-(1-methylethyl)-benzen
• 2-isopropyl-5-methylanisole
• 1-Methyl-3-methoxy-4-isopropylbenzene
• 2-Methoxy-4-methyl-1-(1-methylethyl)benzene
• Methylthymol
• thymol Me ether
• methylthymolether
• methylthymylether
• thymylmethylether
• Benzene, 2-methoxy-4-methyl-1-(1-methylethyl)-
• Methylthymol, o-
• ANISOLE, 2-ISOPROPYL-5-METHYL-
• Thymol methyl
• FEMA No. 3436
• 2-methoxy-4-methyl-1-(propan-2-yl)benzene
• 2-Methoxy-4-methyl-1-(1-methyleth
• 2-Isopropyl-5-methylanisole

• MDL： MFCD01674973
• Inchi： 1S/C11H16O/c1-8(2)10-6-5-9(3)7-11(10)12-4/h5-8H,1-4H3
• InChI Key： LSQXNMXDFRRDSJ-UHFFFAOYSA-N
• SMILES： COC1C(C(C)C)=CC=C(C)C=1

Computed Properties

• Exact Mass: 164.12000
• Monoisotopic Mass: 164.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.94 g/mL at 25 °C(lit.)
• Boiling Point: 216°C(lit.)
• Flash Point: 85 ºC
• Refractive Index: n20/D 1.504-1.508
  n20/D 1.5063(lit.)
• PSA: 9.23000
• LogP: 3.12700
• FEMA: 3436 | 1-METHYL-3-METHOXY-4-ISOPROPYLBENZENE

2-Isopropyl-5-methylanisole Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26-36
• RTECS：BZ8770000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Conobea scoparioides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Isopropyl-5-methylanisole

Recent Advances in the Study of 2-Isopropyl-5-methylanisole (CAS: 1076-56-8): A Comprehensive Research Brief

2-Isopropyl-5-methylanisole (CAS: 1076-56-8), a compound of significant interest in the chemical, biological, and pharmaceutical fields, has recently been the subject of extensive research. This aromatic ether, known for its unique chemical properties and potential applications, has been investigated for its roles in fragrance formulation, antimicrobial activity, and potential therapeutic uses. The latest studies have shed light on its molecular mechanisms, synthesis optimization, and biological effects, providing valuable insights for researchers and industry professionals.

Recent research has focused on the synthesis and purification of 2-Isopropyl-5-methylanisole, with several studies reporting improved methods for its production. A 2023 study published in the Journal of Chemical Technology and Biotechnology demonstrated a novel catalytic process that enhances yield and purity while reducing environmental impact. The study highlighted the use of green chemistry principles, achieving a 92% yield under mild reaction conditions, which could have significant implications for industrial-scale production.

In the pharmaceutical domain, investigations into the biological activities of 2-Isopropyl-5-methylanisole have revealed promising antimicrobial properties. A 2024 paper in the European Journal of Medicinal Chemistry reported its effectiveness against several drug-resistant bacterial strains, with particular potency against Staphylococcus aureus (MIC = 8 μg/mL). The study proposed a mechanism of action involving disruption of bacterial cell membrane integrity, supported by molecular docking simulations and fluorescence microscopy observations.

The compound's potential in fragrance applications continues to be explored, with recent studies examining its olfactory characteristics and stability in various formulations. Research published in Flavour and Fragrance Journal (2023) characterized its scent profile as herbaceous with woody undertones and demonstrated excellent stability in ethanol-based systems. These findings support its growing use in premium fragrance compositions and functional perfumery products.

Toxicological assessments of 2-Isopropyl-5-methylanisole have advanced significantly, addressing previous gaps in safety data. A comprehensive 2024 study in Regulatory Toxicology and Pharmacology evaluated its acute and subchronic toxicity, genotoxicity, and skin sensitization potential. The results indicated low systemic toxicity (LD50 > 2000 mg/kg in rats) and no evidence of genotoxicity, supporting its safe use within established concentration limits in consumer products.

Emerging research directions include the investigation of 2-Isopropyl-5-methylanisole's potential as a bioactive scaffold for drug development. Preliminary studies suggest structural modifications could enhance its pharmacological properties while maintaining favorable safety profiles. Computational chemistry approaches are being employed to design derivatives with improved target specificity, particularly in the context of anti-inflammatory and anticancer applications.

In conclusion, recent studies on 2-Isopropyl-5-methylanisole (CAS: 1076-56-8) have significantly expanded our understanding of this versatile compound. From optimized synthetic routes to novel biological activities and safety assessments, these advancements provide a solid foundation for future applications across chemical, biological, and pharmaceutical domains. The compound's unique properties continue to make it a valuable subject for interdisciplinary research with promising commercial potential.